molecular formula C7H9NO4 B8673281 1-Ethyl-4,5-dioxopyrrolidine-3-carboxylic acid

1-Ethyl-4,5-dioxopyrrolidine-3-carboxylic acid

Cat. No.: B8673281
M. Wt: 171.15 g/mol
InChI Key: IVQHJLGJRVQUKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Ethyl-4,5-dioxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C7H9NO4 and its molecular weight is 171.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9NO4

Molecular Weight

171.15 g/mol

IUPAC Name

1-ethyl-4,5-dioxopyrrolidine-3-carboxylic acid

InChI

InChI=1S/C7H9NO4/c1-2-8-3-4(7(11)12)5(9)6(8)10/h4H,2-3H2,1H3,(H,11,12)

InChI Key

IVQHJLGJRVQUKD-UHFFFAOYSA-N

Canonical SMILES

CCN1CC(C(=O)C1=O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl 1-ethyl-4,5-dioxopyrrolidine-3-carboxylate (150 mg, 0.753 mmol) and LiOH (43.3 mg, 1.81 mmol) in THF (0.5 mL) and H2O (0.5 mL) was heated at 80° C. for 1 h using microwave irradiation. The reaction solution was concentrated under reduced pressure and acidified with 1 N aqueous HCl, whereupon a precipitate formed. CH2Cl2 was added to the suspension and the precipitate was collected by filtration and dried in vacuo to provide Intermediate 8 (92.1 mg, 71.4% yield). HPLC/MS (Method D) RT=0.48 min, [M+H]+ 172.1; 1H NMR (400 MHz, Solvent) (δ ppm): 1.11-1.24 (m, 3H), 3.53 (q, J=7.28 Hz, 2H), 3.84 (s, 0.47H), 4.04 (s, 1.53H).
Quantity
150 mg
Type
reactant
Reaction Step One
Name
Quantity
43.3 mg
Type
reactant
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
71.4%

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